Cas no 116183-82-5 ((3R)-pyrrolidin-3-amine)

• Product Name: (3R)-pyrrolidin-3-amine
• CAS No: 116183-82-5
• MF: C₄H₁₀N₂
• MW: 86.135600566864
• MDL: MFCD00143190
• CID: 63205
• PubChem ID: 1519352
• Update Time: 2025-07-21

(3R)-pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• (R)-Pyrrolidin-3-amine
• (R)-3-Aminopyrrolidine
• (3R)-(+)-3-Aminopyrrolidine
• (3R)-()-3-AMINOPYRROLIDINE
• (R)-(+)-3-Aminopyrrolidine
• (3R)-pyrrolidin-3-amine
• 3-Pyrrolidinamine,(R)-
• (+)-3-Aminopyrrolidine
• (3R)-3-Aminopyrrolidine
• (3R)-Aminopyrrolidine
• (R)-3-Pyrrolidinamine
• 3-Pyrrolidinamine, (3R)-
• (3R)-3-pyrrolidinamine
• (3S)-Pyrrolidinamine
• PubChem5728
• pyrrolidin-(r)-3-ylamine
• (R)-pyrrolidin-3-ylamine
• NGXSWUFDCSEIOO-SCSAIBSYSA-N
• (3R)-(+)-3-amino pyrrolidine
• WT81698
• (R)-(+)-3-Aminopyrrol
• N110
• EN300-2009573
• s10941
• BP-12311
• AKOS015854027
• AS-58114
• MFCD00143190
• (R)-(+)-3-Aminopyrrolidine, 98%
• A2385
• AC-13107
• Q27449844
• 116183-82-5
• DTXSID20364010
• A1167
• CS-W016678
• DB-007981
• 626-128-2
• H3LU76GJW7
• A44019

• MDL： MFCD00143190
• Inchi： 1S/C4H10N2/c5-4-1-2-6-3-4/h4,6H,1-3,5H2/t4-/m1/s1
• InChI Key： NGXSWUFDCSEIOO-SCSAIBSYSA-N
• SMILES： N1CC[C@H](C1)N

Computed Properties

• Exact Mass: 86.08440
• Monoisotopic Mass: 86.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.9

Experimental Properties

• Color/Form: liquid
• Density: 0.984 g/mL at 25 °C(lit.)
• Boiling Point: 164-165 °C(lit.)
• Flash Point: Fahrenheit: 145.4 ° f
  Celsius: 63 ° c
  
• Refractive Index: n20/D 1.489(lit.)
• PSA: 38.05000
• LogP: 0.33610
• Solubility: Not determined
• Optical Activity: [α]/D +20°, neat
• Vapor Pressure: 9.0±0.2 mmHg at 25°C

(3R)-pyrrolidin-3-amine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on (3R)-pyrrolidin-3-amine

Introduction to (3R)-pyrrolidin-3-amine (CAS No. 116183-82-5)

(3R)-pyrrolidin-3-amine, with the chemical identifier CAS No. 116183-82-5, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in drug development. The (3R) configuration of the pyrrolidine ring suggests a specific stereochemical arrangement that can influence its biological activity, making it a valuable candidate for further investigation.

The molecular structure of (3R)-pyrrolidin-3-amine consists of a pyrrolidine core substituted with an amine group at the 3-position. This configuration is particularly interesting because it mimics the structural motifs found in many biologically active molecules. The presence of the amine group not only makes it a potential precursor for more complex molecules but also suggests possible interactions with biological targets such as enzymes and receptors.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The (3R) configuration of (3R)-pyrrolidin-3-amine makes it an attractive candidate for such applications. Researchers have been exploring its use in catalytic systems to enhance the enantioselectivity of various chemical reactions, which is crucial for producing enantiomerically pure drugs with improved pharmacological profiles.

One of the most promising areas of research involving (3R)-pyrrolidin-3-amine is its role in the development of novel therapeutic agents. The compound's ability to interact with biological targets has led to investigations into its potential as an intermediate in the synthesis of small-molecule drugs. For instance, it has been studied as a building block for kinase inhibitors, which are essential in treating various cancers and inflammatory diseases.

The synthesis of (3R)-pyrrolidin-3-amine has been optimized by several research groups to achieve high yields and enantiomeric purity. Advances in asymmetric catalysis, particularly transition-metal-catalyzed reactions, have enabled more efficient and scalable production methods. These developments have opened up new possibilities for incorporating this compound into drug discovery pipelines.

Another exciting aspect of (3R)-pyrrolidin-3-amine is its potential in materials science. The compound's unique structural features make it a candidate for developing novel polymers and functional materials. Researchers have been exploring its use in creating chiral polymers that could have applications in optoelectronics and other advanced technologies.

The biological activity of (3R)-pyrrolidin-3-amine has also been investigated in detail. Preclinical studies have shown that derivatives of this compound exhibit promising effects on various disease models. For example, some derivatives have demonstrated anti-inflammatory properties by modulating immune responses. Additionally, there is evidence suggesting that certain analogs may have neuroprotective effects, which could be relevant in treating neurodegenerative disorders.

Future research directions for (3R)-pyrrolidin-3-amine include further exploration of its pharmacological properties and optimization of synthetic routes for industrial-scale production. Collaborative efforts between academia and industry are likely to accelerate the development of new applications for this versatile compound.

In conclusion, (3R)-pyrrolidin-3-amine (CAS No. 116183-82-5) represents a fascinating molecule with diverse potential applications in pharmaceuticals, materials science, and beyond. Its unique structural features and biological activity make it a valuable asset in ongoing research efforts aimed at developing innovative therapeutic agents and functional materials.